N-(3-fluorobenzyl)-N-(4-methoxyphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C21H19FN4O3S/c1-15-23-24-21-11-10-20(14-25(15)21)30(27,28)26(13-16-4-3-5-17(22)12-16)18-6-8-19(29-2)9-7-18/h3-12,14H,13H2,1-2H3
• InChI Key: DAMWWDPJUPBWAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=C(C=C2)S(=O)(=O)N(CC3=CC(=CC=C3)F)C4=CC=C(C=C4)OC
• Molecular Formula: C21H19FN4O3S
• Molecular Weight: 426.5 g/mol

Description

N-(3-fluorobenzyl)-N-(4-methoxyphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide is a useful research compound. Its molecular formula is C21H19FN4O3S and its molecular weight is 426.47. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, which include variations similar to the specified compound, demonstrate significant herbicidal activity against a broad spectrum of vegetation. These compounds, prepared through condensation processes, have been found effective at low application rates in various ecosystems (Moran, 2003).

Anticancer Effects

Derivatives of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, structurally related to the specified compound, have shown remarkable anticancer effects. These compounds, modified to include alkylurea moieties, possess potent antiproliferative activities against various human cancer cell lines, indicating their potential as effective anticancer agents with lower toxicity (Wang et al., 2015).

Antifungal and Insecticidal Activities

Sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety have been synthesized and found to display good antifungal and insecticidal activities. These compounds are effective against various fungal diseases and insect pests, suggesting their potential in agricultural pest control (Xu et al., 2017).

Antimalarial Agents

A series of [1,2,4]triazolo[4,3-a]pyridine sulfonamides, including compounds similar to the specified one, have been investigated for their potential as antimalarial drugs. These compounds showed good in vitro activity against Plasmodium falciparum, indicating their potential as a starting point for future antimalarial drug discovery (Karpina et al., 2020).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Mode of Action

Compounds with similar structures, such as triazolothiadiazines, can make specific interactions with different target receptors due to their ability of hydrogen bond accepting and donating characteristics . This interaction can lead to changes in the receptor’s function, which can result in various biological effects .

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to affect a variety of biochemical pathways, leading to diverse biological activities .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines .

Result of Action

Similar compounds, such as indole derivatives, have been reported to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Action Environment

The stability and efficacy of similar compounds, such as triazolothiadiazines, can be influenced by their chemical structure and the presence of specific functional groups .